molecular formula C14H24ClN5O2S B13993987 8-[2-(Diethylamino)ethylsulfanyl]-1,3,9-trimethylpurine-2,6-dione;hydrochloride CAS No. 7505-57-9

8-[2-(Diethylamino)ethylsulfanyl]-1,3,9-trimethylpurine-2,6-dione;hydrochloride

Cat. No.: B13993987
CAS No.: 7505-57-9
M. Wt: 361.9 g/mol
InChI Key: PYZCZLGKSKTLKO-UHFFFAOYSA-N
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Description

8-[2-(Diethylamino)ethylsulfanyl]-1,3,9-trimethylpurine-2,6-dione;hydrochloride is a chemical compound with a complex structure. It is known for its diverse applications in various fields, including chemistry, biology, medicine, and industry. This compound is characterized by its unique molecular configuration, which includes a purine base with specific substituents that contribute to its distinct properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-[2-(Diethylamino)ethylsulfanyl]-1,3,9-trimethylpurine-2,6-dione;hydrochloride typically involves multiple steps. The process begins with the preparation of the purine base, followed by the introduction of the diethylaminoethylsulfanyl group. The reaction conditions often require controlled temperatures, specific solvents, and catalysts to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using optimized synthetic routes. The process involves large-scale reactors, precise control of reaction parameters, and efficient purification techniques to produce the compound in bulk quantities. The use of automated systems and advanced analytical methods ensures consistency and quality in the final product.

Chemical Reactions Analysis

Types of Reactions

8-[2-(Diethylamino)ethylsulfanyl]-1,3,9-trimethylpurine-2,6-dione;hydrochloride undergoes various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized derivatives.

    Reduction: The compound can be reduced to form different products by adding hydrogen or removing oxygen.

    Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The conditions typically involve controlled temperatures, specific solvents, and sometimes catalysts to drive the reactions efficiently.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce amines or alcohols. Substitution reactions can lead to a variety of derivatives with different functional groups.

Scientific Research Applications

8-[2-(Diethylamino)ethylsulfanyl]-1,3,9-trimethylpurine-2,6-dione;hydrochloride has numerous applications in scientific research:

    Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

    Biology: The compound is studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

    Medicine: Research explores its potential therapeutic applications, such as in the treatment of certain diseases or as a diagnostic tool.

    Industry: It is utilized in the development of new materials, pharmaceuticals, and other industrial products.

Mechanism of Action

The mechanism of action of 8-[2-(Diethylamino)ethylsulfanyl]-1,3,9-trimethylpurine-2,6-dione;hydrochloride involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to various biological effects. The pathways involved often include signal transduction, metabolic processes, and cellular responses, which contribute to the compound’s overall activity.

Comparison with Similar Compounds

Similar Compounds

  • 8-[2-(Diethylamino)ethylsulfanyl]-1,3,7-trimethylpurine-2,6-dione
  • 8-[2-(Diethylamino)ethylsulfanyl]-1,3,9-trimethylpurine-2,6-dione

Uniqueness

Compared to similar compounds, 8-[2-(Diethylamino)ethylsulfanyl]-1,3,9-trimethylpurine-2,6-dione;hydrochloride stands out due to its specific substituents and molecular configuration

Properties

CAS No.

7505-57-9

Molecular Formula

C14H24ClN5O2S

Molecular Weight

361.9 g/mol

IUPAC Name

8-[2-(diethylamino)ethylsulfanyl]-1,3,9-trimethylpurine-2,6-dione;hydrochloride

InChI

InChI=1S/C14H23N5O2S.ClH/c1-6-19(7-2)8-9-22-13-15-10-11(16(13)3)17(4)14(21)18(5)12(10)20;/h6-9H2,1-5H3;1H

InChI Key

PYZCZLGKSKTLKO-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)CCSC1=NC2=C(N1C)N(C(=O)N(C2=O)C)C.Cl

Origin of Product

United States

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